Cas no 1196156-98-5 (4-chloro-2-ethynylpyrimidine)

4-chloro-2-ethynylpyrimidine structure
4-chloro-2-ethynylpyrimidine structure
Product Name:4-chloro-2-ethynylpyrimidine
CAS No:1196156-98-5
MF:C6H3ClN2
MW:138.554419755936
CID:2616775
PubChem ID:18452573
Update Time:2025-09-23

4-chloro-2-ethynylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-ethynylpyrimidine
    • 857-197-9
    • AB69132
    • Z1255444020
    • DTXSID30593995
    • WXB15698
    • DTXCID60544758
    • 1196156-98-5
    • EN300-1267985
    • MDL: MFCD13189794
    • Inchi: 1S/C6H3ClN2/c1-2-6-8-4-3-5(7)9-6/h1,3-4H
    • InChI Key: WBSUWOKWQIAZLZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C(C#C)N=1

Computed Properties

  • Exact Mass: 137.9984758Da
  • Monoisotopic Mass: 137.9984758Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 25.8Ų

4-chloro-2-ethynylpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$0.0 2023-06-08
Enamine
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$691.0 2023-10-02
Enamine
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